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Compound of Interest

Compound Name: Succinic acid-13C4

Cat. No.: B1316312 Get Quote

For researchers in metabolic studies, drug development, and other scientific fields requiring

stable isotope-labeled compounds, the quality and reliability of these reagents are paramount.

Succinic acid-13C4, a key tracer in metabolic flux analysis and an internal standard in mass

spectrometry, is offered by several suppliers. This guide provides an objective comparison of

major suppliers based on their product specifications, and outlines experimental protocols for

independent verification of product quality.

Data Presentation: Comparison of Supplier
Specifications
The following table summarizes the publicly available product specifications for Succinic acid-
13C4 from prominent suppliers. It is important to note that while this data is useful for initial

screening, researchers should always request a lot-specific Certificate of Analysis (COA) for

detailed experimental results before purchase.
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Supplier
Product
Number

Isotopic
Purity
(atom %
13C)

Chemical
Purity

CAS
Number

Molecular
Weight

Sigma-

Aldrich
491985 99% ≥99% (CP) 201595-67-7 122.06

Cambridge

Isotope

Laboratories,

Inc.

CLM-1571 99% ≥98%[1][2]
201595-67-

7[1][2]
122.06[1][2]

Santa Cruz

Biotechnolog

y, Inc.

sc-224423 Not Specified Not Specified 61128-08-3 120.07

Eurisotop
CLM-1571-

0.1
99% 98%[3]

201595-67-

7[3]
-

Note: "Not Specified" indicates that the information was not readily available on the product

page. Researchers are strongly encouraged to contact the supplier directly for this information.

Mandatory Visualization
The following diagrams illustrate key experimental workflows for the quality control of Succinic
acid-13C4.
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Isotopic Purity Determination by NMR

Weigh Succinic acid-13C4 Sample

Dissolve in Deuterated Solvent (e.g., D2O)

Acquire 13C NMR Spectrum

Process Spectrum (Fourier Transform, Baseline Correction)

Integrate Signals of 13C-labeled and residual 12C carbons

Calculate Isotopic Purity

Click to download full resolution via product page

Workflow for determining the isotopic purity of Succinic acid-13C4 using NMR spectroscopy.
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Chemical Purity Analysis by HPLC-MS

Prepare Standard Solutions and Sample Solution

Inject into HPLC-MS System

Separate on a Suitable Column (e.g., C18)

Detect by Mass Spectrometry (MS)

Integrate Peak Area of Succinic acid-13C4

Compare with Standard Curve to Determine Purity

Click to download full resolution via product page

Workflow for the analysis of chemical purity of Succinic acid-13C4 by HPLC-MS.
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Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide. These

protocols are based on established analytical techniques for isotopically labeled compounds.

Determination of Isotopic Purity by Nuclear Magnetic
Resonance (NMR) Spectroscopy
Objective: To quantify the atomic percentage of 13C in the Succinic acid-13C4 sample.

Materials:

Succinic acid-13C4 sample

Deuterated solvent (e.g., Deuterium Oxide - D₂O)

NMR tubes

High-field NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

Sample Preparation: Accurately weigh approximately 5-10 mg of the Succinic acid-13C4
sample and dissolve it in 0.6 mL of D₂O in a clean NMR tube. Ensure the sample is fully

dissolved.

NMR Acquisition:

Insert the NMR tube into the spectrometer.

Acquire a quantitative 13C NMR spectrum. It is crucial to use a long relaxation delay (D1),

typically 5 times the longest T1 relaxation time of the carbon nuclei, to ensure accurate

integration. A pulse program with proton decoupling should be used.

Data Processing and Analysis:

Apply Fourier transformation, phase correction, and baseline correction to the acquired

Free Induction Decay (FID) to obtain the final spectrum.
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Identify and integrate the signals corresponding to the 13C-labeled carboxyl and

methylene carbons.

If any residual signals from the corresponding 12C-carbons are visible (often as small

satellite peaks), integrate these as well.

The isotopic purity is calculated using the following formula: Isotopic Purity (%) = [Integral

of 13C signal / (Integral of 13C signal + Integral of 12C signal)] x 100

Determination of Chemical Purity by High-Performance
Liquid Chromatography-Mass Spectrometry (HPLC-MS)
Objective: To identify and quantify any chemical impurities in the Succinic acid-13C4 sample.

Materials:

Succinic acid-13C4 sample

HPLC-grade water

HPLC-grade acetonitrile or methanol

Formic acid (or other suitable mobile phase additive)

A certified reference standard of unlabeled Succinic Acid (if available)

HPLC system coupled to a mass spectrometer (e.g., TOF or Orbitrap for high-resolution

mass analysis)

A suitable HPLC column (e.g., reversed-phase C18 or HILIC for polar compounds)

Procedure:

Standard and Sample Preparation:

Prepare a stock solution of the Succinic acid-13C4 sample in a suitable solvent (e.g.,

50:50 water:acetonitrile) at a concentration of approximately 1 mg/mL.
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Prepare a series of dilutions from a certified reference standard of unlabeled succinic acid

to create a calibration curve.

Prepare a working solution of the Succinic acid-13C4 sample for injection (e.g., 1 µg/mL).

LC-MS Analysis:

Set up the HPLC method with a suitable mobile phase gradient. For a C18 column, a

typical gradient would be from a high aqueous content to a high organic content (e.g., 95%

water with 0.1% formic acid to 95% acetonitrile with 0.1% formic acid).

Equilibrate the column with the initial mobile phase conditions.

Inject the prepared standard and sample solutions.

The mass spectrometer should be operated in full scan mode in negative ion mode to

detect the deprotonated molecule [M-H]⁻.

Data Analysis:

Identify the chromatographic peak corresponding to Succinic acid-13C4 based on its

retention time and accurate mass-to-charge ratio (m/z).

Search for other peaks in the chromatogram that could correspond to impurities.

Quantify the purity of the Succinic acid-13C4 by calculating the area of its peak as a

percentage of the total area of all detected peaks. For more accurate quantification, use

the calibration curve generated from the reference standard.

By carefully considering the suppliers' specifications and, where possible, performing

independent verification using the protocols outlined above, researchers can confidently select

the most appropriate source of Succinic acid-13C4 for their specific experimental needs,

ensuring the accuracy and reliability of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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